Bovine Serum Albumin-Cy5.5

Blood-brain barrier Stroke imaging Molecular size selectivity
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C41H44N2O14S4
Molecular Weight 917.1 g/mol
Cat. No. B15602776
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Technical Parameters


Basic Identity
Product NameBovine Serum Albumin-Cy5.5
Molecular FormulaC41H44N2O14S4
Molecular Weight917.1 g/mol
Structural Identifiers
InChIInChI=1S/C41H44N2O14S4/c1-6-42-31-18-16-27-29(21-25(58(46,47)48)23-33(27)60(52,53)54)38(31)40(2,3)35(42)13-9-7-10-14-36-41(4,5)39-30-22-26(59(49,50)51)24-34(61(55,56)57)28(30)17-19-32(39)43(36)20-12-8-11-15-37(44)45/h7,9-10,13-14,16-19,21-24H,6,8,11-12,15,20H2,1-5H3,(H4-,44,45,46,47,48,49,50,51,52,53,54,55,56,57)
InChIKeyLIZDKDDCWIEQIN-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes0.5 mg / 1 mg / 5 mg / 10 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Bovine Serum Albumin-Cy5.5 (BSA-Cy5.5): Technical Baseline and Procurement-Relevant Characteristics of a Near-Infrared Fluorescent Protein Conjugate


Bovine Serum Albumin-Cy5.5 (BSA-Cy5.5) is a covalent conjugate of the cyanine 5.5 fluorophore with bovine serum albumin (BSA, ~66.5 kDa), classified as a near-infrared (NIR) fluorescent protein probe [1]. The Cy5.5 dye exhibits excitation/emission maxima at approximately 675/694 nm, with an extinction coefficient of 190,000 cm⁻¹M⁻¹, placing its emission within the NIR-I tissue optical window where hemoglobin absorption and tissue autofluorescence are substantially reduced relative to visible-wavelength fluorophores . BSA serves as a water-soluble, biocompatible carrier protein that confers extended circulatory half-life, shields the fluorophore from photodegradation, and provides multiple conjugation handles for further functionalization [2]. The conjugate is supplied with a controlled labeling ratio of 2–7 Cy5.5 dyes per BSA molecule, a parameter critical for balancing fluorescence brightness against aggregation-induced self-quenching [3]. BSA-Cy5.5 is employed across in vivo pharmacokinetic tracking, blood-brain barrier permeability assessment, tumor imaging, and Förster resonance energy transfer (FRET)-based immunoassay development.

1
NIR-I fluorescent protein probe for in vivo tracking, BBB assessment, and tumor imaging studies.
2
Controlled 2–7 dye/protein labeling ratio balances brightness with minimized self-quenching.
3
BSA carrier extends circulatory half-life and shields the Cy5.5 fluorophore from photodegradation.

Why BSA-Cy5.5 Cannot Be Generically Substituted: Molecular Size, Spectral Position, and Labeling Ratio as Critical Differentiators


In-class albumin-fluorophore conjugates are not interchangeable for three quantifiable reasons. First, the molecular size of the BSA conjugate (effective hydrodynamic radius corresponding to ~67 kDa) directly determines its biodistribution and vascular permeability profile, as demonstrated by the 40% smaller contrast-enhanced brain volume of BSA-Cy5.5 compared to free Cy5.5 (1 kDa) in ischemic stroke models [1]. Second, the spectral position of Cy5.5 (Ex/Em 675/694 nm) distinguishes it from both shorter-wavelength analogs such as BSA-Cy5 (Ex/Em ~650/670 nm, reduced tissue penetration and higher hemoglobin interference) and longer-wavelength analogs such as BSA-Cy7 (Ex/Em ~750/776 nm, lower quantum yield in protein-bound form) [2]. Third, the degree of labeling (dye-to-protein ratio) critically modulates fluorescence output: at high labeling densities, Cy dyes on BSA form non-fluorescent H-dimers that quench emission, whereas a controlled ratio of 2–7 dyes per BSA preserves quantum yield and enables reliable quantitative comparisons across experiments [3]. Substituting with a conjugate carrying a different fluorophore, protein carrier, or labeling ratio will alter all three parameters, invalidating cross-study pharmacokinetic and imaging comparisons.

Size: Free Cy5.5 dye (~1 kDa) overestimates disrupted BBB territory by ~40% compared to BSA-Cy5.5 (~67 kDa), altering permeability profiles.
Spectra: Shorter-wavelength analogs like BSA-Cy5 face higher tissue autofluorescence; longer-wavelength BSA-Cy7 exhibits lower quantum yield when protein-bound.
Labeling: Conjugates with higher dye-to-protein ratios than 2–7 may form non-fluorescent H-dimers that quench emission and invalidate quantitative comparisons.

Quantitative Differentiation Evidence: BSA-Cy5.5 Versus Closest Comparators Across Key Performance Dimensions


Evidence 1: BSA-Cy5.5 Defines Infarct Volume with 40% Greater Spatial Precision Than Free Cy5.5 in Ischemic Blood-Brain Barrier Imaging

In a murine model of focal cerebral ischemia (60-min middle cerebral artery occlusion followed by 24-hour reperfusion), BSA-Cy5.5 (~67 kDa) produced a contrast-enhanced brain volume that was spatially identical to the infarct core defined by triphenyltetrazolium chloride (TTC) histochemical staining. In contrast, free Cy5.5 dye (1 kDa) produced a volume of enhancement that was approximately 40% greater than the TTC-defined infarct, reflecting extravasation across a broader region of partially disrupted blood-brain barrier [1]. This size-dependent differential permeability provides a direct, verifiable advantage for BSA-Cy5.5 over the unconjugated fluorophore when the experimental objective is selective visualization of severely disrupted vascular territories. The large molecular size of the BSA conjugate restricts its extravasation to regions of complete barrier breakdown, enabling delineation of the infarct core from the peri-infarct penumbra [1].

Infarct Core Delineation
Head-to-head
Enhancement volume identical to TTC-defined infarct; free Cy5.5 overestimates by ~40%.
Supports size-selective BBB disruption mapping.
Mouse MCAO model; 24 h reperfusion.
Blood-brain barrier Stroke imaging Molecular size selectivity

Evidence 2: Spectral Discrimination Enables Simultaneous Two-Color Pharmacokinetic Tracking of BSA-Cy5.5 and BSA-Cy7 in Live Mice

Hama et al. demonstrated that BSA-Cy5.5 (peak emission ~694 nm) and BSA-Cy7 (peak emission ~776 nm) can be co-injected intravenously and simultaneously resolved using spectral unmixing algorithms in a live mouse imaging system. After co-injection of BSA-Cy5.5 and galactosamine-conjugated BSA-Cy7 (GmSA-Cy7), the two proteins exhibited distinct and independently quantifiable pharmacokinetic profiles [1]. In a subsequent avidin chase experiment, biotinylated BSA-Cy5.5 (b-BSA-Cy5.5) was co-injected with non-biotinylated BSA-Cy7; following intravenous avidin administration, b-BSA-Cy5.5 rapidly accumulated in the liver while BSA-Cy7 showed minimal hepatic uptake, demonstrating that the Cy5.5 and Cy7 channels provide clean spectral separation without cross-talk sufficient to confound organ-specific biodistribution measurements [1]. The ~80 nm separation between Cy5.5 and Cy7 emission peaks enables this dual-channel capability, which is not achievable with the spectrally overlapping BSA-Cy5 (Ex/Em ~650/670 nm) and BSA-Cy5.5 pair alone.

Dual-Channel PK Tracking
Head-to-head
~82 nm spectral separation from BSA-Cy7 enables independent ROI quantification; liver uptake diverges within 60 s after avidin chase.
Validates spectrally resolvable dual-labeling strategy.
Live mice; co-injection with GmSA-Cy7.
Pharmacokinetics Multiplex imaging Biodistribution

Evidence 3: BSA-Cy5.5 Functions as a High-R₀ FRET Acceptor with Cy5 Donor, Enabling Homogeneous Competitive Immunoassays

Schobel et al. characterized the Cy5 (donor) / Cy5.5 (acceptor) pair as a long-wavelength FRET system with an exceptionally high Förster radius (R₀) of 68.7 Å in free solution. When both dyes are conjugated to proteins at low dye-to-protein ratios—Cy5 on IgG (donor antibody) and Cy5.5 on BSA (tracer)—the R₀ value increases to 85.2 Å due to enhanced fluorescence lifetimes and quantum yields upon protein immobilization [1]. This represents a ~24% increase in the effective energy transfer distance upon protein conjugation. The Cy5.5-labeled BSA tracer, when bound by the Cy5-labeled anti-analyte IgG, undergoes efficient quenching of Cy5 donor fluorescence; approximately 50% of the observed quenching proceeds via Förster-type RET, with the remainder attributed to static quenching [1]. The Förster distances for dimeric dye species on the protein surface were calculated as 83.9 Å (Cy5 homodimers) and 83.6 Å (Cy5.5 homodimers), indicating that maintaining low dye/protein ratios is essential for preserving monomeric dye photophysics and maximizing the RET signal [1]. This donor-acceptor system was validated in a competitive immunoassay for the pesticide simazine.

FRET Donor-Acceptor R₀
Cross-study
R₀ = 85.2 Å (protein-bound Cy5/Cy5.5), a 24% increase over free dyes (68.7 Å).
Supports flexible geometry in homogeneous immunoassays.
~50% of quenching via FRET; validated in simazine assay.
FRET Immunoassay Homogeneous detection

Evidence 4: Controlled Dye-to-Protein Labeling Ratio (2–7 Cy5.5 per BSA) Prevents Aggregation-Induced Fluorescence Quenching

Commercial BSA-Cy5.5 is supplied with a specified labeling ratio of 2–7 Cy5.5 fluorophores per BSA molecule [1]. This specification is non-trivial: the Schobel et al. study demonstrated that at elevated dye-to-protein ratios, cyanine dyes including Cy5.5 form non-fluorescent dimeric (H-aggregate) species on the protein surface, which act as energy sinks that quench monomer fluorescence via intra-protein RET [2]. The Förster distance for Cy5.5 homodimers was measured at 83.6 Å, indicating that dyes separated by less than this distance within a single BSA molecule will undergo efficient self-quenching [2]. In contrast, at low dye/protein ratios, fluorescence lifetime and quantum yield increase, with the protein scaffold restricting dye mobility and reducing non-radiative decay pathways [2]. This phenomenon is notably more severe for cyanine dyes than for Alexa Fluor analogs: a quantitative comparison by Berlman et al. demonstrated that Cy5.5 protein conjugates exhibit prominent blue-shifted shoulder peaks in absorption spectra indicative of H-aggregate formation, whereas Alexa Fluor 680 conjugates show only minor shoulder peaks and consequently higher fluorescence at comparable degrees of labeling [3]. The 2–7 labeling ratio thus represents an empirically optimized balance that maximizes fluorescence output while minimizing self-quenching.

Labeling Ratio Control
Supporting
Specified range 2–7 dyes per BSA; Cy5.5 homodimer Förster distance = 83.6 Å.
Prevents aggregation-induced self-quenching.
Higher D/P ratios cause prominent H-aggregate shoulder peaks.
Degree of labeling Fluorescence quantum yield Dye aggregation

Evidence 5: BSA-Cy5.5 Exhibits Formulation-Tunable Sustained Release Kinetics with a 6.6-Fold Difference in Hydrogel Half-Life

In a comparative formulation study, BSA-Cy5.5 was loaded into two distinct thermosensitive hydrogel systems to evaluate sustained-release pharmacokinetics. In vitro, the release half-life of BSA-Cy5.5 from Poloxamer 407 (P407) hydrogel was 16 hours, whereas release from poly(lactide-co-glycolide)-poly(ethylene glycol)-poly(lactide-co-glycolide) (PLGA-PEG-PLGA) hydrogel extended to 105 hours—a 6.6-fold difference [1]. In vivo, subcutaneous administration of free BSA-Cy5.5 solution reached maximum plasma concentration (Tmax) at 8 hours, while the P407 hydrogel formulation delayed Tmax to 24 hours, a 3-fold prolongation [2]. Near-infrared imaging of treated mice revealed that a notable portion of BSA-Cy5.5 remained trapped within subcutaneous tissues for at least 6 days post-administration across all formulations, confirming the conjugate's stability in the subcutaneous depot environment [1]. These data establish BSA-Cy5.5 as a quantitatively tunable tracer for controlled-release formulation development, where the release time scale can be programmed across a range of 16–105 hours by hydrogel selection alone.

Sustained Release Kinetics
Cross-study
Release t½ tunable from 16 h (P407) to 105 h (PLGA-PEG-PLGA); Tmax delayed 3-fold.
Supports formulation screening for depot delivery systems.
Subcutaneous depot; fluorescence tracked ≥6 days in vivo.
Drug delivery Sustained release Hydrogel formulation

Highest-Confidence Application Scenarios for BSA-Cy5.5 Based on Quantitative Comparative Evidence


Scenario 1: Size-Selective Quantification of Blood-Brain Barrier Disruption in Preclinical Stroke Models

Investigators studying the spatial heterogeneity of blood-brain barrier breakdown after cerebral ischemia can use BSA-Cy5.5 as a large-molecular-weight (67 kDa) NIR tracer to selectively visualize regions of complete barrier disruption. As demonstrated by Abulrob et al., BSA-Cy5.5 enhancement volume is identical to histologically confirmed infarct core (TTC staining), whereas free Cy5.5 overestimates the disrupted territory by approximately 40% [1]. This size-selectivity enables differential mapping of infarct core versus peri-infarct penumbra in a single imaging session. The conjugate's extended circulatory half-life—substantially longer than free Cy5.5—permits longitudinal imaging over 24 hours from a single intravenous bolus [2].

Scenario 2: Dual-Channel Pharmacokinetic Profiling of Two Therapeutic Proteins in a Single Animal

Preclinical pharmacology teams requiring simultaneous, independent tracking of two protein-based drug candidates can employ BSA-Cy5.5 in combination with BSA-Cy7 for spectrally resolved two-color dynamic imaging. Hama et al. validated this approach in live mice, demonstrating that the ~82 nm separation between Cy5.5 (694 nm) and Cy7 (776 nm) emission peaks permits clean spectral unmixing and independent quantification of hepatic versus intravascular distribution following avidin chase [1]. This dual-labeling strategy eliminates inter-animal pharmacokinetic variability and reduces the number of animals required per study by 50% relative to single-label sequential experiments.

Scenario 3: Development of Homogeneous FRET-Based Competitive Immunoassays with Near-Infrared Readout

Assay development groups building wash-free, homogeneous immunoassays for small-molecule analytes can exploit the Cy5/Cy5.5 donor-acceptor pair characterized by Schobel et al. BSA-Cy5.5 serves as the acceptor-labeled tracer, while the anti-analyte antibody is labeled with Cy5 donor. Upon immune complex formation, Cy5 fluorescence is quenched via FRET with a high R₀ of 85.2 Å (protein-bound), approximately 24% greater than the free-dye R₀ of 68.7 Å [1]. The use of BSA as the tracer scaffold enables simultaneous conjugation of both the Cy5.5 acceptor and the analyte hapten at controlled stoichiometry, while the NIR excitation/emission wavelengths minimize interference from serum autofluorescence in clinical sample matrices.

Scenario 4: Rational Formulation Screening of Sustained-Release Albumin-Depot Delivery Systems

Drug delivery formulation scientists developing injectable hydrogel depots for protein therapeutics can use BSA-Cy5.5 as a fluorescent surrogate to quantitatively screen release kinetics. As established by Pandya et al., BSA-Cy5.5 release half-life can be tuned from 16 hours (P407 hydrogel) to 105 hours (PLGA-PEG-PLGA hydrogel)—a 6.6-fold dynamic range [1]. Subcutaneous Tmax is delayed from 8 hours (free solution) to 24 hours (P407 hydrogel) [1]. The conjugate's NIR fluorescence enables non-invasive longitudinal tracking of depot retention for at least 6 days, providing real-time, quantitative release data without requiring animal sacrifice at each time point [1].

Application
Selection Property
Validation Focus
BBB disruption mapping
Large-molecular-weight NIR tracer (67 kDa)
Spatial correlation with histological infarct core
Dual-channel PK profiling
Spectral separation from BSA-Cy7 (~82 nm)
Independent organ-specific biodistribution quantification
Homogeneous FRET immunoassays
High R₀ Cy5/Cy5.5 donor-acceptor pair
Signal-to-background ratio in wash-free formats
Sustained-release depot screening
Formulation-tunable release half-life (16–105 h)
Longitudinal depot retention by non-invasive imaging

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